Cas no 53135-25-4 (4-hydroxy-2-methylpyrimidine-5-carboxamide)

• Product Name: 4-hydroxy-2-methylpyrimidine-5-carboxamide
• CAS No: 53135-25-4
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 938003
• PubChem ID: 53426734
• Update Time: 2025-05-19

4-hydroxy-2-methylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-methylpyrimidine-5-carboxamide
• 2-methyl-6-oxo-1H-pyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1,6-dihydro-2-methyl-6-oxo-
• 2-methyl-6-oxo-1,6-dihydro-pyrimidine-5-carboxylic acid amide
• 5-Carbamoyl-4-hydroxy-2-methyl-pyrimidin
• F81653
• SB55735
• 53135-25-4
• AMY15924
• DTXSID30699345
• 2-Methyl-6-oxo-1,6-dihydropyrimidine-5-carboxamide

• Inchi： 1S/C6H7N3O2/c1-3-8-2-4(5(7)10)6(11)9-3/h2H,1H3,(H2,7,10)(H,8,9,11)
• InChI Key： PIKGLDBZGVKZKB-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CN=C(C)N1

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2
• XLogP3: -1.1

Experimental Properties

• PSA: 88.84000
• LogP: -0.12250

Additional information on 4-hydroxy-2-methylpyrimidine-5-carboxamide

Comprehensive Analysis of 4-hydroxy-2-methylpyrimidine-5-carboxamide (CAS No. 53135-25-4): Properties, Applications, and Industry Insights

4-hydroxy-2-methylpyrimidine-5-carboxamide (CAS No. 53135-25-4) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely studied for their diverse biological and industrial applications. This compound, characterized by its hydroxyl and carboxamide functional groups, has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its unique structural properties and reactivity.

The molecular structure of 4-hydroxy-2-methylpyrimidine-5-carboxamide features a pyrimidine ring substituted at the 2-position with a methyl group and at the 5-position with a carboxamide moiety, while the 4-position is occupied by a hydroxyl group. This arrangement contributes to its polarity, hydrogen-bonding capacity, and potential as a building block for more complex molecules. Researchers frequently explore its role as an intermediate in synthesizing nucleoside analogs, vitamin B1 derivatives, and other bioactive compounds with applications in medicinal chemistry.

Recent advancements in green chemistry methodologies have sparked interest in optimizing the synthesis of 53135-25-4 through environmentally friendly protocols. Many users searching for this compound inquire about "sustainable synthesis routes for pyrimidine derivatives" or "biocatalytic approaches to heterocyclic compounds," reflecting the industry's shift toward eco-conscious production. The compound's moderate water solubility and stability under physiological conditions make it particularly relevant for drug discovery programs targeting enzyme inhibition or receptor modulation.

In material science, 4-hydroxy-2-methylpyrimidine-5-carboxamide has shown promise as a precursor for coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a polydentate ligand through its hydroxyl and carboxamide groups enables the construction of novel porous materials with potential applications in gas storage, catalysis, or sensor technologies. This aligns with frequent search queries such as "pyrimidine-based MOF design" and "functional ligands for smart materials."

Analytical characterization of CAS No. 53135-25-4 typically involves techniques like HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. Quality control parameters often focus on residual solvent content, heavy metal impurities, and polymorphic forms—topics frequently searched by quality assurance professionals. The compound's thermal behavior, studied via differential scanning calorimetry (DSC), reveals important data for process optimization in industrial-scale production.

The global market for pyrimidine derivatives continues to expand, driven by demand from pharmaceutical and agricultural sectors. Strategic partnerships between academic institutions and chemical manufacturers are accelerating the development of novel applications for 4-hydroxy-2-methylpyrimidine-5-carboxamide, particularly in precision medicine and sustainable crop protection solutions. Recent patent literature highlights its incorporation into innovative formulations addressing current challenges in healthcare and agriculture.

From a regulatory perspective, proper handling and storage of 53135-25-4 require standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, appropriate personal protective equipment (PPE) should be used during handling, as with all fine chemicals. This aligns with common search terms like "safe handling of laboratory chemicals" and "best practices for chemical storage."

Future research directions for 4-hydroxy-2-methylpyrimidine-5-carboxamide may explore its potential in bioconjugation chemistry, prodrug development, or as a scaffold for targeted drug delivery systems. The compound's versatility ensures its continued relevance across multiple scientific disciplines, with emerging applications in bioimaging probes and functional biomaterials showing particular promise based on recent publication trends.